Cas no 1310125-52-0 (2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine)

• Product Name: 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine
• CAS No: 1310125-52-0
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 2161134
• Update Time: 2025-06-20

2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine
• 2-(2-((Dimethylamino)methyl)pyrrolidin-1-yl)ethanamine
• (S)-2-(2-((Dimethylamino)methyl)pyrrolidin-1-yl)ethanamine
• AM91846
• 2-(2-Dimethylaminomethylpyrrolidin-1-yl)ethylamine

• Inchi： 1S/C9H21N3/c1-11(2)8-9-4-3-6-12(9)7-5-10/h9H,3-8,10H2,1-2H3
• InChI Key： XVBJGTLWOWQTOZ-UHFFFAOYSA-N
• SMILES： N1(CCN)CCCC1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Topological Polar Surface Area: 32.5

Additional information on 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine

Introduction to 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine (CAS No. 1310125-52-0)

2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine is a specialized organic compound with a molecular structure that combines a pyrrolidine ring with an ethylamine side chain, featuring a dimethylamino substituent. This compound has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications in drug development. The CAS number 1310125-52-0 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The molecular framework of 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine consists of a six-membered heterocyclic ring containing nitrogen, which is a key feature influencing its reactivity and interaction with biological targets. The presence of the dimethylamino group enhances the compound's basicity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the ethylamine moiety contributes to its solubility in polar solvents, facilitating its use in various chemical reactions and formulations.

Recent advancements in medicinal chemistry have highlighted the importance of nitrogen-containing heterocycles in the development of novel therapeutic agents. The pyrrolidine core is particularly noteworthy, as it is a common structural motif found in many bioactive compounds, including protease inhibitors and CNS-active drugs. The modifications introduced by the dimethylamino and ethylamine groups further diversify its pharmacological potential, making it a promising candidate for further exploration.

In the context of drug discovery, 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine has been investigated for its role as a building block in the synthesis of more complex scaffolds. Its ability to serve as a precursor for pharmacophores with enhanced binding affinity has been demonstrated in several preclinical studies. Researchers have leveraged its structural features to develop analogs with improved metabolic stability and reduced toxicity, aligning with current trends in drug design that prioritize patient safety and efficacy.

The compound's reactivity also makes it useful in the field of chemical biology, where it can be employed to probe enzyme mechanisms or develop novel probes for cellular processes. The dimethylamino group, in particular, has been shown to influence protein-ligand interactions, making it a valuable tool for studying enzyme inhibition or activation. This has opened up new avenues for research into enzyme-mediated pathways and their roles in various diseases.

One of the most exciting areas of research involving 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine is its potential application in the development of small-molecule drugs targeting neurological disorders. The pyrrolidine ring is known to interact favorably with biological targets such as receptors and enzymes involved in neurotransmission. By incorporating this motif into drug candidates, researchers aim to develop treatments for conditions like Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in optimizing production processes, ensuring high yields and purity levels necessary for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly effective in constructing the desired molecular framework efficiently.

The compound's stability under various conditions is another critical factor that influences its utility in drug development. Studies have shown that 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine maintains its structural integrity under controlled temperatures and pH conditions, making it suitable for long-term storage and transportation without degradation. This stability is essential for ensuring consistency in pharmaceutical formulations and maintaining the efficacy of derived drug products.

Economic considerations also play a significant role in the adoption of 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine as an intermediate or active ingredient. The cost-effectiveness of its synthesis and scalability are critical factors that influence its commercial viability. Recent innovations in green chemistry have aimed at reducing waste and energy consumption during production, making processes more sustainable while maintaining cost efficiency.

The regulatory landscape surrounding novel compounds like 2-(2-Dimethylaminomethyl-pyrrolidin-1-yl)-ethylamine is another important aspect to consider. Compliance with international standards such as those set by the FDA and EMA is essential for ensuring safety and efficacy before clinical trials can begin. Researchers must navigate these regulations carefully to bring their findings from laboratory settings to market-ready products.

In conclusion, 2-(2-Dimethylaminomethylethylenepyrrolidinone) represents a fascinating compound with diverse applications across pharmaceutical research and chemical biology. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases, while advancements in synthetic chemistry continue to enhance its accessibility for industrial use. As research progresses, this compound is likely to play an increasingly important role in shaping the future of drug discovery and development.